Cas no 4720-67-6 (5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole)
![5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole structure](https://www.kuujia.com/scimg/cas/4720-67-6x500.png)
4720-67-6 structure
Product name:5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole
5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole Chemical and Physical Properties
Names and Identifiers
-
- 5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole
- 5-(bis-benzylsulfanyl-methyl)-benzo[1,3]dioxole
- NCI60_020828
- ZINC01636934
- Piperonal, dibenzyl mercaptal
- Piperonal-dibenzylmercaptal
- BRN 1328570
- TL8003218
- Piperonal, dibenzylmercaptal
- AC1L57U2
- NSC659160
- LS-117350
- 5-(bis-benzylsulfanyl-methyl)-benzo[1,3]dioxole; NCI60_020828; ZINC01636934; Piperonal, dibenzyl mercaptal; Piperonal-dibenzylmercaptal; BRN 1328570; TL8003218; Piperonal, dibenzylmercaptal; AC1L57U2; NSC659160; LS-117350;
- NSC-659160
- 4720-67-6
- CHEMBL1993132
- DTXSID60197066
- 5-(Bis(benzylthio)methyl)-1,3-benzodioxole
-
- Inchi: InChI=1S/C22H20O2S2/c1-3-7-17(8-4-1)14-25-22(26-15-18-9-5-2-6-10-18)19-11-12-20-21(13-19)24-16-23-20/h1-13,22H,14-16H2
- InChI Key: KWUQLYZNZIXVAZ-UHFFFAOYSA-N
- SMILES: C1OC2=C(O1)C=C(C=C2)C(SCC3=CC=CC=C3)SCC4=CC=CC=C4
Computed Properties
- Exact Mass: 380.0906
- Monoisotopic Mass: 380.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.1Ų
- XLogP3: 6.2
Experimental Properties
- Density: 1.268
- Boiling Point: 513.9°C at 760 mmHg
- Flash Point: 264.6°C
- Refractive Index: 1.666
- PSA: 18.46
5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole Related Literature
-
Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
-
Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
-
Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
-
Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
-
Mei Zhou RSC Adv., 2016,6, 113322-113326
4720-67-6 (5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole) Related Products
- 2171231-21-1((2R)-1-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propan-2-ol)
- 2171683-47-7(ethyl 2-(2-carbamoylazetidin-1-yl)-2-oxoacetate)
- 952443-93-5(trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate)
- 1805163-10-3(6-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride)
- 67858-52-0(1-methyl-5-(trichloroacetyl)-1H-pyrrole-3-carbaldehyde)
- 2229200-57-9((2-bromo-4,5-difluorophenyl)methanesulfonamide)
- 1420367-28-7(Lp-PLA2-IN-1)
- 2138155-51-6(1-Propanamine, 3-(1,1-dimethylpropoxy)-N-ethyl-2,2-difluoro-)
- 551931-28-3(3-(2-[(4-FLUOROBENZYL)OXY]PHENYL)-3-OXOPROPANAL O-(2,4-DICHLOROBENZYL)OXIME)
- 1592544-68-7(1,4-dichloro-2-(3,3-dimethylbutoxy)-3-iodobutane)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk
